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Compound of Interest

Compound Name: AP1510

Cat. No.: B1192164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

AP1510 stock solutions for in vitro experiments. AP1510 is a cell-permeable synthetic

homodimerizer that potently binds to the F36V mutant of the FK506-binding protein (FKBP12).

[1][2][3] This chemically induced dimerization system allows for the conditional regulation of

protein-protein interactions, offering precise control over various signaling pathways in

experimental models.[1][2]

Physicochemical and Biological Properties
A thorough understanding of AP1510's properties is crucial for accurate stock solution

preparation and experimental design.
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Property Value Source

Synonyms AP 1510, AP-1510 [1]

CAS Number 178446-42-9 [1]

Molecular Formula C₆₆H₈₆N₄O₁₆ [1]

Molecular Weight 1190 g/mol or 1191.43 g/mol [1][4]

Appearance Solid powder [1]

Solubility
Soluble in DMSO and 100%

Ethanol
[1][4]

Mechanism of Action

Induces dimerization of

proteins containing the

FKBP12(F36V) mutant

domain.

[1][3]

Typical Working Concentration 0.01 nM - 100 nM [4]

Experimental Protocols
Protocol 1: Preparation of a 0.5 mM AP1510 Stock
Solution
This protocol outlines the steps for preparing a 0.5 mM stock solution of AP1510. The choice of

solvent between 100% ethanol and DMSO may depend on experimental compatibility. While a

product information sheet from a supplier recommends ethanol, DMSO is also a commonly

used solvent for this compound.[1][4] It is advisable to test the compatibility of the chosen

solvent with your specific cell line and experimental conditions. The final concentration of the

solvent in the cell culture medium should be kept to a minimum (typically ≤0.1%) to avoid off-

target effects.

Materials:

AP1510 powder

Anhydrous (molecular sieve-dried) Dimethyl Sulfoxide (DMSO) or 100% Ethanol
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Sterile, amber, polypropylene microcentrifuge tubes or cryovials

Calibrated precision balance

Vortex mixer

Sterile, filter-barrier pipette tips

Procedure:

Equilibrate AP1510: Allow the vial of AP1510 powder to equilibrate to room temperature for

at least 15-20 minutes before opening. This prevents moisture condensation on the powder.

Weighing: In a chemical fume hood, carefully and accurately weigh the desired amount of

AP1510 powder.

Calculation of Solvent Volume:

To prepare a 0.5 mM stock solution, use the following formula: Volume of Solvent (in L) =

Mass of AP1510 (in g) / (Molecular Weight of AP1510 (in g/mol ) × 0.0005 mol/L)

Example Calculation (using MW = 1190 g/mol for 1 mg of AP1510): Volume of Solvent (L)

= 0.001 g / (1190 g/mol × 0.0005 mol/L) = 0.00168 L = 1.68 mL

Dissolution:

Transfer the weighed AP1510 to a sterile amber microcentrifuge tube.

Add the calculated volume of either 100% ethanol or DMSO.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile amber

microcentrifuge tubes to minimize freeze-thaw cycles.
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Store the aliquots at -20°C.

Protocol 2: Preparation of Working Solutions and Use in
Cell Culture
This protocol describes the preparation of a working solution from the stock solution and its

application in a typical cell culture experiment.

Materials:

0.5 mM AP1510 stock solution

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing the Stock Solution:

Thaw a single aliquot of the 0.5 mM AP1510 stock solution at room temperature.

Preparation of Working Solution:

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final working concentration. It is recommended to test a range of concentrations

(e.g., 0.01 nM to 100 nM) to determine the optimal concentration for your specific system.

[4]

Example Dilution for a 100 nM working solution:

1. Dilute the 0.5 mM (500,000 nM) stock solution 1:100 in cell culture medium to obtain a 5

µM intermediate solution.

2. Dilute the 5 µM intermediate solution 1:50 in cell culture medium to obtain a final

working concentration of 100 nM.
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Cell Treatment:

Remove the existing medium from your cell culture plates.

Add the cell culture medium containing the desired final concentration of AP1510.

Ensure the final solvent concentration is below cytotoxic levels (typically ≤0.1%). A vehicle

control (medium with the same final concentration of solvent) should always be included in

the experiment.

Incubation and Analysis:

Incubate the cells for the desired period.

Proceed with your downstream analysis (e.g., reporter gene assay, protein analysis,

imaging).

Storage and Stability
Proper storage of AP1510 in both powder and solution form is critical for maintaining its activity.

Form
Storage
Temperature

Duration Source

Powder -20°C Up to 2 years [5]

Stock Solution in

DMSO
4°C Up to 2 weeks [5]

Stock Solution in

DMSO
-80°C Up to 6 months [5]

Stock Solution in

Ethanol
-20°C Up to 1 year [4]

Note: For long-term storage of stock solutions, -80°C is recommended if available. Always

allow the product to equilibrate to room temperature for at least one hour before use.[5]
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Signaling Pathway and Experimental Workflow
AP1510 functions by binding to the F36V mutant of FKBP12, inducing the dimerization of

fusion proteins containing this domain. This dimerization can be used to activate a variety of

signaling pathways by bringing signaling domains into close proximity, mimicking ligand-

induced receptor activation. For example, fusing the FKBP12(F36V) domain to intracellular

signaling domains of receptors can lead to the activation of downstream pathways upon

addition of AP1510.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1192164#preparing-and-storing-ap1510-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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